Recommended suppliers

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Nanjing Jubai Biopharm
atkchemica
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
atkchemica

7,9'-epoxylignans

7,9'-Epoxylignans are a class of monoterpenoid natural products derived from lignin, which is the primary component in plant cell walls. These compounds exhibit diverse biological activities and have been extensively studied for their potential applications in medicine and agriculture. Structurally, 7,9'-epoxylignans feature a unique epoxy ring at positions 7 and 9' on the lignan scaffold. This distinctive structure contributes to their functional diversity. They are synthesized through various metabolic pathways within plants and can be isolated from different species of trees, shrubs, and herbs. In terms of biological activity, these compounds have shown promising effects in cancer therapy, antimicrobial agents, and as inhibitors of inflammation. Research has indicated that certain 7,9'-epoxylignans can act as potent antioxidants, exhibit antiviral properties, or possess neuroprotective functions. Due to their structural complexity and bioactivity, 7,9'-epoxylignans represent an important class of natural products with potential for drug discovery and development. Further studies are needed to elucidate the precise mechanisms of action and to explore the therapeutic applications of these compounds in various diseases.
7,9'-epoxylignans
  • N-(acetamido)benzoic Acid: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis
    N-(acetamido)benzoic Acid: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis Introduction N-(Acetamido)benzoic acid is a versatile intermediate that has gained significant attention in the field of chemical biopharmaceuticals synthesis. This compound serves as a key building block for various bioactive molecules, including pharmaceutical agents and diagnostic imaging reagents. Its...
    2025-05-26
    Author： Lin Lv
    Page View：90
  • The Synthesis and Pharmacological Applications of 4'-Hydroxy AtoMoxetine in Modern Chemical Biopharmaceuticals
    The Synthesis and Pharmacological Applications of 4'-Hydroxy AtoMoxetine in Modern Chemical Biopharmaceuticals Introduction to 4'-Hydroxy AtoMoxetine 4'-Hydroxy AtoMoxetine is a promising compound that has garnered significant attention in the field of chemical biopharmaceuticals due to its unique structure and potential pharmacological applications. This article delves into the synthesis methods,...
    2025-05-26
    Author： Holly Kelly
    Page View：386
  • Synthesis, Characterization, and Pharmacological Evaluation of 44'-Dimethyltriphenylamine Derivatives in Chemical Biopharmaceuticals
    Synthesis, Characterization, and Pharmacological Evaluation of 44'-Dimethyltriphenylamine Derivatives in Chemical Biopharmaceuticals Introduction to 44'-Dimethyltriphenylamine Derivatives The field of medicinal chemistry has seen significant advancements with the development of novel chemical entities that exhibit potent biological activity. Among these, 44'-dimethyltriphenylamine derivatives have...
    2025-05-26
    Author： Patrick Jenkins
    Page View：240
  • Synthesis and Biological Activity of 2-Chloro-4-FluoroBenzaldehyde: A Novel Lead in Chemical Biopharmaceuticals
    Synthesis and Biological Activity of 2-Chloro-4-FluoroBenzaldehyde: A Novel Lead in Chemical Biopharmaceuticals Introduction to 2-Chloro-4-FluoroBenzaldehyde 2-Chloro-4-FluoroBenzaldehyde (2C4FB) is a synthetic aromatic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activity. This compound,...
    2025-05-26
    Author： Kyle Foster
    Page View：308
  • 2-Chloro-3,5-dibromo-4-methylpyridine: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis
    2-Chloro-3,5-dibromo-4-methylpyridine: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis 2-Chloro-3,5-dibromo-4-methylpyridine is a highly versatile intermediate that has recently garnered significant attention in the field of chemical biopharmaceuticals synthesis. This compound, characterized by its unique pyridine ring structure with chlorinated and brominated substituents, serves as...
    2025-05-26
    Author： Laura Fisher
    Page View：385

Recommended articles

  • Glycine-Based Bioconjugation Strategies in Chemical Biopharmaceuticals
    Glycine-Based Bioconjugation Strategies in Chemical Biopharmaceuticals Introduction to Glycine-Based Bioconjugation Glycine, the simplest of all amino acids, has emerged as a versatile building block in chemical biopharmaceuticals due to its unique properties and ability to facilitate bioconjugation. As a fundamental component of proteins, glycine plays a critical role in various biological...
    2025-05-23
    Author： Xia Ouyang
    Page View： 565
    Score： 4.7
  • Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals
    Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals Introduction to Sarolaner Sarolaner is a groundbreaking compound that has emerged as a novel chemosterilant with significant potential in the field of biomedicine. Chemosterilants are chemicals used to induce sterility, and sarolaner stands out due to its potency, specificity, and minimal adverse...
    2025-05-21
    Author： Matthew Martin
    Page View： 543
    Score： 3.5
  • The Role of Tween 80 in Pharmaceutical Formulations and Its Effects on Drug Delivery Systems
    2025-05-06
    Author： Yue Yu
    Page View： 542
  • Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges
    Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges Triethylene glycol (TEG) is a versatile compound with significant applications across various industries, including biopharmaceuticals. Known for its unique chemical properties, TEG has gained attention as a valuable component in drug delivery systems, solubilization agents, and formulation aids. This...
    2025-05-20
    Author： Xiaomei Zhu
    Page View： 531
    Score： 5.0
  • Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals
    Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals Introduction to Nicosulfuron Nicosulfuron is a sulfonamide herbicide that has gained significant attention due to its unique chemical structure and biological activity. It belongs to the class of triazene-based herbicides and is widely used for controlling broadleaf weeds in various crops, including corn, soybeans, and...
    2025-05-21
    Author： Douglas Perry
    Page View： 528
  • '1H-Benzotriazole: A Potential Intermediate in Chemical Biopharmaceutical Synthesis'
    1H-Benzotriazole: A Potential Intermediate in Chemical Biopharmaceutical Synthesis Introduction Chemical biopharmaceutical synthesis is a rapidly evolving field that bridges the gap between chemistry and medicine. The discovery and development of novel intermediates play a pivotal role in creating advanced therapeutic agents. Among these, 1H-benzotriazole has emerged as a promising intermediate...
    2025-05-29
    Author： Monica Watson
    Page View： 510

Recommended products